Cas no 162412-90-0 (1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I))

• Product Name: 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I)
• CAS No: 162412-90-0
• MF: C₃₄H₅₂BF₄FeP₂Rh
• MW: 768.279329299927
• MDL: MFCD17018832
• CID: 2355130
• PubChem ID: 146157479
• Update Time: 2025-05-23

1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) Chemical and Physical Properties

Names and Identifiers

• 1,1-Bis((2R,5R)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) tetrafluoroborate
• 1,1?Bis((2R,5R)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) tetrafluoroborate
• 1,1Bis((2R,5R)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) tetrafluoroborate
• 1,1-Bis((2R,5R)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I)
• 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I)
• 162412-90-0
• (-)-1,1'-Bis[(2R,5R)-2,5-diethylphospholano]ferrocene(1,5-cyclooctadiene)rhodiuM(I) tetrafluoroborate, 97%

• MDL： MFCD17018832
• Inchi： 1S/2C13H20P.C8H12.BF4.Fe.Rh/c2*1-3-11-9-10-12(4-2)14(11)13-7-5-6-8-13;1-2-4-6-8-7-5-3-1;2-1(3,4)5;;/h2*5-8,11-12H,3-4,9-10H2,1-2H3;1-2,7-8H,3-6H2;;;/q;;;-1;;
• InChI Key： JAYXMZKTSPIAND-UHFFFAOYSA-N
• SMILES： [Rh].[Fe].P1([C]2[CH][CH][CH][CH]2)C(CC)CCC1CC.P1([C]2[CH][CH][CH][CH]2)C(CC)CCC1CC.F[B-](F)(F)F.C1C=CCCC=CC1 |^1:3,4,5,6,7,17,18,19,20,21|

Computed Properties

• Exact Mass: 768.19777g/mol
• Monoisotopic Mass: 768.19777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Sensitiveness: air sensitive

Additional information on 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I)

Comprehensive Guide to 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) (CAS No. 162412-90-0)

1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) (CAS No. 162412-90-0) is a highly specialized organometallic compound that has garnered significant attention in the field of asymmetric catalysis. This rhodium-based catalyst is renowned for its exceptional enantioselectivity and efficiency in various organic transformations, making it a valuable tool for synthetic chemists. The compound’s unique structure, featuring a ferrocene backbone and diethylphospholano ligands, contributes to its remarkable performance in catalytic applications.

The growing demand for chiral compounds in pharmaceuticals, agrochemicals, and materials science has driven the development of advanced catalysts like 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I). Researchers and industry professionals frequently search for high-performance asymmetric catalysts, rhodium complexes in organic synthesis, and ferrocene-based ligands, reflecting the compound’s relevance in cutting-edge chemical research. Its ability to facilitate enantioselective hydrogenation and C-C bond formation reactions positions it as a critical component in modern synthetic methodologies.

One of the standout features of 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) is its stability under a wide range of reaction conditions. This attribute is particularly important for industrial applications where reproducibility and scalability are paramount. The compound’s cyclooctadiene (COD) ligand enhances its solubility in organic solvents, ensuring homogeneous catalysis and consistent results. Additionally, the diethylphospholano groups provide steric and electronic tuning, which is crucial for achieving high enantiomeric excess (ee) in asymmetric reactions.

In recent years, the pharmaceutical industry has shown immense interest in 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) due to its potential in synthesizing chiral drug intermediates. The compound’s ability to produce enantiomerically pure compounds aligns with the stringent regulatory requirements for drug development. Moreover, its application in green chemistry initiatives, such as reducing waste and improving atom economy, has further elevated its status in sustainable chemical processes.

The synthesis and characterization of 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) involve advanced techniques, including X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods ensure the compound’s purity and structural integrity, which are critical for its performance in catalytic reactions. Researchers often explore ligand design strategies to optimize the catalyst’s activity and selectivity, making it a focal point in organometallic chemistry.

Beyond pharmaceuticals, 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) finds applications in the production of fine chemicals and specialty materials. Its versatility in catalyzing a broad spectrum of reactions, including hydrogenation, hydroformylation, and cross-coupling, underscores its importance in chemical manufacturing. The compound’s compatibility with flow chemistry systems also makes it suitable for continuous production processes, which are increasingly adopted in modern chemical plants.

As the demand for sustainable and efficient catalysts continues to rise, 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) remains at the forefront of innovation. Its unique combination of structural features and catalytic performance ensures its relevance in both academic research and industrial applications. For chemists seeking reliable and high-performing asymmetric catalysts, this compound represents a cornerstone of modern synthetic chemistry.

In conclusion, 1,1-Bis((2S,5S)-2,5-diethylphospholano)ferrocene(cyclooctadiene)rhodium(I) (CAS No. 162412-90-0) is a pivotal compound in the realm of asymmetric catalysis. Its applications span pharmaceuticals, fine chemicals, and materials science, driven by its exceptional enantioselectivity and stability. As research progresses, this rhodium catalyst is poised to play an even greater role in advancing synthetic methodologies and meeting the challenges of sustainable chemistry.